N-[4-(1,3-benzoxazol-2-yl)phenyl]-4-fluorobenzamide

• IUPAC Name: N-[4-(1,3-benzoxazol-2-yl)phenyl]-4-fluorobenzamide
• InChI: InChI=1S/C20H13FN2O2/c21-15-9-5-13(6-10-15)19(24)22-16-11-7-14(8-12-16)20-23-17-3-1-2-4-18(17)25-20/h1-12H,(H,22,24)
• InChI Key: KWVMEVWMIONBBS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)C3=CC=C(C=C3)NC(=O)C4=CC=C(C=C4)F
• Molecular Formula: C20H13FN2O2
• Molecular Weight: 332.3 g/mol

Description

N-[4-(1,3-benzoxazol-2-yl)phenyl]-4-fluorobenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is commonly referred to as FBA, and it is a small molecule that has been identified as a potent inhibitor of several enzymes. FBA has been found to have significant effects on various biological processes, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of FBA involves its ability to inhibit the activity of several enzymes, including HDAC6 and PARP1. HDAC6 is an enzyme that plays a critical role in the regulation of cell growth and division, while PARP1 is involved in DNA repair. By inhibiting these enzymes, FBA disrupts various biological processes, leading to its therapeutic effects.
Biochemical and Physiological Effects:
FBA has been found to have significant effects on various biological processes, including cell growth and division, DNA repair, and inflammation. By inhibiting HDAC6 and PARP1, FBA disrupts these processes, leading to its therapeutic effects. Additionally, FBA has been found to have neuroprotective effects, which could have applications in the treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of FBA is its potent inhibitory activity against several enzymes, making it a promising candidate for the development of new drugs. Additionally, FBA has been found to have a relatively low toxicity profile, making it a safer alternative to other drugs. However, one of the limitations of FBA is its low solubility, which can make it difficult to administer in certain formulations.

Future Directions

There are several future directions for the study of FBA, including the development of new drug formulations and the identification of new therapeutic applications. Additionally, further research is needed to understand the mechanisms underlying FBA's neuroprotective effects and to identify new targets for FBA inhibition. Overall, FBA has significant potential for the development of new drugs with applications in various scientific fields.

Synthesis Methods

The synthesis of FBA involves several steps, starting with the reaction of 2-aminobenzoxazole with 4-fluorobenzoyl chloride. The resulting intermediate is then reacted with 4-aminobenzeneboronic acid, which yields FBA as the final product. This method has been optimized to produce high yields of FBA with good purity.

Scientific Research Applications

FBA has been extensively studied in various scientific fields due to its potential therapeutic applications. It has been found to be a potent inhibitor of several enzymes, including HDAC6 and PARP1, which play critical roles in various biological processes. FBA has been shown to have anti-cancer properties, making it a promising candidate for the development of new cancer therapies. Additionally, FBA has been found to have anti-inflammatory and neuroprotective effects, which could have applications in the treatment of various neurological disorders.